Cas no 854235-81-7 (4-Methyl-2-biphenylcarbonyl Chloride)

• Product Name: 4-Methyl-2-biphenylcarbonyl Chloride
• CAS No: 854235-81-7
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 1061136
• PubChem ID: 17767672
• Update Time: 2025-10-21

4-Methyl-2-biphenylcarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-biphenylcarbonyl Chloride
• 4-Methyl-2-biphenylc
• 4-Methyl-[1,1'-biphenyl]-2-carbonyl chloride
• starbld0009415
• 854235-81-7
• 5-methyl-2-phenylbenzoyl chloride
• SCHEMBL7079259
• DB-306011

• Inchi： 1S/C14H11ClO/c1-10-7-8-12(13(9-10)14(15)16)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： QCEBKAVBSMVTRK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.0498427g/mol
• Monoisotopic Mass: 230.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Methyl-2-biphenylcarbonyl Chloride

Comprehensive Guide to 4-Methyl-2-biphenylcarbonyl Chloride (CAS No. 854235-81-7): Properties, Applications, and Industry Insights

4-Methyl-2-biphenylcarbonyl Chloride (CAS No. 854235-81-7) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its molecular structure, featuring a biphenyl core with a carbonyl chloride functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and manufacturers value this compound for its reactivity in amide bond formation and esterification reactions, particularly in developing active pharmaceutical ingredients (APIs).

In recent years, the demand for high-purity biphenyl derivatives like 4-Methyl-2-biphenylcarbonyl Chloride has surged due to advancements in targeted drug delivery systems and small molecule therapeutics. The compound's stability under controlled conditions and compatibility with modern green chemistry protocols align with industry trends toward sustainable synthesis. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, while strict GMP-grade production ensures batch-to-batch consistency for critical applications.

One emerging application of CAS 854235-81-7 lies in the development of fluorescence probes and organic electronic materials, where its conjugated biphenyl system enables tunable photophysical properties. This addresses growing interest in bioimaging agents and OLED precursors, frequently searched topics in material science forums. The compound's methyl substitution pattern offers steric control in coupling reactions, a feature highlighted in recent cross-coupling methodology publications.

From a regulatory perspective, 4-Methyl-2-biphenylcarbonyl Chloride requires proper handling as an acid chloride, though it doesn't fall under restricted categories. Its shelf life can be extended through argon-sealed storage below -20°C, a practical solution often queried by laboratory users. The compound's water sensitivity necessitates anhydrous conditions during reactions, a key consideration for chemists optimizing moisture-sensitive synthesis workflows.

The synthesis of 4-Methyl-2-biphenylcarbonyl chloride typically involves Friedel-Crafts acylation followed by chlorination, with modern variants employing catalytic methods to improve atom economy. This responds to industry demands for cost-effective scaling solutions, a frequent pain point in process chemistry discussions. Analytical data shows characteristic IR stretching frequencies at 1775 cm^-1 for the carbonyl group, serving as a quality control marker.

With the pharmaceutical industry's shift toward personalized medicine, intermediates like 854235-81-7 gain importance in constructing tailored molecular scaffolds. Its usage in proteolysis-targeting chimera (PROTAC) development has been documented, connecting to trending research in protein degradation therapeutics. The compound's logP value (~3.2) suggests favorable membrane permeability, making it valuable for CNS drug candidates – a hot topic in medicinal chemistry circles.

For purchasers and researchers, understanding the technical specifications of 4-Methyl-2-biphenylcarbonyl Chloride is crucial. Reputable suppliers provide certificates of analysis detailing parameters like assay purity (>98%), residual solvent levels, and heavy metal content. These quality indicators directly impact reaction yields and downstream purification efficiency – common concerns voiced in synthetic chemistry communities.